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Compound of Interest

Compound Name: 2-Iodobenzyl bromide

Cat. No.: B1589116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

reactivity, and handling of 2-Iodobenzyl bromide. The information is intended to support

laboratory research and development activities.

Chemical Identity and Physical Properties
2-Iodobenzyl bromide, also known as α-Bromo-2-iodotoluene, is a disubstituted aromatic

compound. It serves as a valuable building block in organic synthesis, particularly in the

introduction of an o-iodobenzyl moiety. Its bifunctional nature, featuring both a reactive benzylic

bromide and an aryl iodide, allows for participation in a variety of chemical transformations.

Table 1: General and Chemical Properties of 2-Iodobenzyl bromide
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Identifier Value

IUPAC Name 1-(bromomethyl)-2-iodobenzene[1]

Synonyms
α-Bromo-2-iodotoluene, o-iodobenzyl

bromide[2][3]

CAS Number 40400-13-3[1][2][4]

Molecular Formula C₇H₆BrI[1][2]

Molecular Weight 296.93 g/mol [1][2]

Appearance
White to yellow or orange solid, powder, or

crystal[2][4]

Table 2: Physical and Spectroscopic Data

Property Value

Melting Point 52-60 °C[2][3][4][5]

Boiling Point 125 °C at 4 mmHg[2][3][6]

Solubility Soluble in Methanol[2][6]

Density (Predicted) 2.105 ± 0.06 g/cm³[6]

Flash Point >110 °C (>230 °F) - closed cup[5][6]

Spectroscopic Analysis
Spectroscopic data is crucial for the identification and characterization of 2-Iodobenzyl
bromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure. While specific peak assignments require experimental data,

the ¹H NMR spectrum is available for reference.[7]

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic bands for the

aromatic ring and the alkyl halide functional groups. Key absorptions include the C-Br
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stretch, typically found in the 690-515 cm⁻¹ region, and the C-H wag of the -CH₂Br group

from 1300-1150 cm⁻¹.[8] An ATR-IR spectrum has been recorded using a Bruker Tensor 27

FT-IR instrument.[1]

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. Due to the presence of bromine, the mass spectrum would show a characteristic

isotopic pattern. However, as iodine is monoisotopic (¹²⁷I), it does not contribute additional

isotopic peaks.[9]

Chemical Reactivity and Stability
2-Iodobenzyl bromide is a reactive compound, primarily due to the lability of the benzylic

bromide.

Reactivity: The benzylic bromide is susceptible to nucleophilic substitution reactions (SN2),

making it an effective alkylating agent.[5][10] The aryl iodide can participate in various cross-

coupling reactions, such as Suzuki, Heck, or Sonogashira coupling, which are fundamental

in the synthesis of complex organic molecules.

Stability and Storage: The compound is sensitive to light, moisture, and air.[2][11] It should

be stored in a cool, dark place, preferably refrigerated (2-8°C) and under an inert

atmosphere to prevent degradation.[2][6][11]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[11]

Experimental Protocols
Synthesis of 2-Iodobenzyl bromide from 2-Iodobenzyl
alcohol
This protocol describes a common method for synthesizing 2-Iodobenzyl bromide.[4][6]

Reagents:

2-Iodobenzyl alcohol (1.0 eq)

48% Hydrobromic acid (HBr)
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98% Sulfuric acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel

Hexane

Procedure:

Reaction Setup: To 2-iodobenzyl alcohol (e.g., 0.94 g, 4.0 mmol), add 48% hydrobromic acid

(10 mL) and 98% sulfuric acid (2 mL).

Heating: Place the resulting suspension in an oil bath and heat to 150 °C with stirring for 2

hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Extraction: Extract the product with dichloromethane (2 x 10 mL).

Drying and Concentration: Combine the organic layers, dry with anhydrous magnesium

sulfate, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

0-20% dichloromethane/hexane gradient elution. This yields the target compound with a

reported yield of 84%.[4][6]

Reaction Work-up & Extraction
Purification

2-Iodobenzyl Alcohol Add HBr & H₂SO₄

Heat to 150°C, 2h Cool to RT Extract with CH₂Cl₂ Dry (MgSO₄) &
Concentrate

Flash Column
Chromatography

Pure 2-Iodobenzyl
bromide

Click to download full resolution via product page
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Caption: Synthesis workflow for 2-Iodobenzyl bromide.

Safety and Handling
2-Iodobenzyl bromide is a hazardous substance and must be handled with appropriate safety

precautions.

Table 3: GHS Hazard and Precautionary Statements
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Category Code Description

Signal Word Danger [1][2]

Hazard Statements H314
Causes severe skin burns and

eye damage.[1][2][12]

H302 Harmful if swallowed.[1]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[1]

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: rinse mouth.

Do NOT induce vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P405 Store locked up.[12]

Handling Recommendations:

Use only in a well-ventilated area, preferably under a chemical fume hood.[11][12]
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Wear appropriate Personal Protective Equipment (PPE), including impervious gloves, tightly

sealed goggles, a face shield, and a suitable respirator.[12]

Ensure eyewash stations and safety showers are readily accessible.[11]

Avoid formation of dust.[11]

Wash hands thoroughly after handling.[11]

Chemical Hazards

Required PPE Emergency Response

2-Iodobenzyl Bromide
(Corrosive, Harmful, Sensitizer)

Impervious Gloves

requires

Safety Goggles

requires

Fume Hood

requires

Respirator

requires

Rinse Skin

in case of
exposure

Rinse Eyes

in case of
exposure

Seek Medical Attention

in case of
exposure

Click to download full resolution via product page

Caption: Logical relationship between hazards and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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